Sodium nitrite

• Description: Sodium nitrite appears as a yellowish white crystalline solid. Noncombustible but will accelerate the burning of combustible material. If large quantities are involved in a fire or if the combustible material is finely divided, an explosion may result. If contaminated by ammonium compounds, spontaneous decomposition can occur and the resulting heat may ignite surrounding combustible material. Prolonged exposure heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. Used as a food preservative, and to make other chemicals.; Sodium nitrite solution appears as a clear colorless to yellow solution. Harmful to the environment and somewhat toxic. Used as a preservative, and to make other chemicals.; Sodium nitrite is an inorganic sodium salt having nitrite as the counterion. Used as a food preservative and antidote to cyanide poisoning. It has a role as an antimicrobial food preservative, an antihypertensive agent, a food antioxidant, a poison and an antidote to cyanide poisoning. It is a nitrite salt and an inorganic sodium salt.; Sodium nitrite is a chemical compound of sodium and nitrite ions. It is used mainly as a color fixative and preservative in meats and fish. Sodium nitrite may also be used in organic synthesis, in dyeing and printing textile fabrics, in photography, as a laboratory reagent and a corrosion inhibitor, and in the manufacture of rubber chemicals. Sodium nitrite also has been used in human and veterinary medicine as a vasodilator, a bronchodilator, and an antidote for cyanide poisoning. Nitrite is a toxic compound known to cause methemoglobinemia. (L1137, L1617); Nitrous acid sodium salt. Used in many industrial processes, in meat curing, coloring, and preserving, and as a reagent in ANALYTICAL CHEMISTRY TECHNIQUES. It is used therapeutically as an antidote in cyanide poisoning. The compound is toxic and mutagenic and will react in vivo with secondary or tertiary amines thereby producing highly carcinogenic nitrosamines.; See also: Nitrite Ion (has active moiety); Sodium nitrite; sodium thiosulfate (component of) ... View More ...
• CAS No.: 7632-00-0
• Product Name: Sodium nitrite
• Molecular Formula: NO2.Na; NaNO2; NNaO2
• Molecular Weight: 68.995 g/mol
• IUPAC Name: sodium;nitrite
• Standard InChI: InChI=1S/HNO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1
• Standard InChIKey: LPXPTNMVRIOKMN-UHFFFAOYSA-M
• Isomeric SMILES: N(=O)[O-].[Na+]
• SMILES: N(=O)[O-].[Na+]
• Canonical SMILES: N(=O)[O-].[Na+]
• Boiling Point: Decomposes at 608 °F (NTP, 1992); 239 °F at 760 mmHg (USCG, 1999)
• Colorform: White, orthorhombic crystals; White or slightly yellow granules, rods, or powder; Slightly yellowish or white crystals, pellets, sticks or powde
• Density: 2.17 at 68 °F (USCG, 1999) - Denser than water; will sink; 1.32 at 60.8 °F (USCG, 1999) - Denser than water; will sink; 2.17; 2.2 g/cm³
• Melting Point: 520 °F (NTP, 1992); 30 °F (USCG, 1999); 271 °C; No melting point; decomposes at 280 °C
• Physical Description: Sodium nitrite appears as a yellowish white crystalline solid. Noncombustible but will accelerate the burning of combustible material. If large quantities are involved in a fire or if the combustible material is finely divided, an explosion may result. If contaminated by ammonium compounds, spontaneous decomposition can occur and the resulting heat may ignite surrounding combustible material. Prolonged exposure heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. Used as a food preservative, and to make other chemicals.; Sodium nitrite solution appears as a clear colorless to yellow solution. Harmful to the environment and somewhat toxic. Used as a preservative, and to make other chemicals.; Other Solid; Pellets or Large Crystals, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Dry Powder; White crystalline powder or yellowish lumps; White or slightly yellow hygroscopic solid; [Merck Index]; HYGROSCOPIC WHITE-TO-YELLOW SOLID IN VARIOUS FORMS.
• Shelf Life: Very slowly oxidizes to nitrate in air.; Soln of sodium nitrite are unstable & should be prepared directly before use; cannot be dispensed in acidic vehicles
• Solubility: greater than or equal to 100 mg/mL at 66 °F (NTP, 1992); Sol in water; moderately sol in methanol; sparingly soluble in diethyl ether; Slightly soluble in ethanol; Sol in 1.5 parts cold, 0.6 parts boiling water.; 84.8 g/100 g of water at 25 °C; 0.3 G/100 CC ETHER AT 20 °C; 4.4 G/100 CC METHANOL AT 20 °C; 3 G/100 CC ABS ALC AT 20 °C; VERY SOL IN AMMONIA.; Solubility in water, g/100ml at 20 °C: 82
• Synonyms: Nitrite, Sodium; Sodium Nitrite
• PubChem Compound: 23668193
• Last Modified: Sep 12 2023